2,3-Dichloro-N-[phenyl(2H-tetrazol-5-yl)methyl]pyridine-4-carboxamide

• IUPAC Name: 2,3-dichloro-N-[phenyl(2H-tetrazol-5-yl)methyl]pyridine-4-carboxamide
• InChI: InChI=1S/C14H10Cl2N6O/c15-10-9(6-7-17-12(10)16)14(23)18-11(13-19-21-22-20-13)8-4-2-1-3-5-8/h1-7,11H,(H,18,23)(H,19,20,21,22)
• InChI Key: KOFUTCVBQPLDAL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=NNN=N2)NC(=O)C3=C(C(=NC=C3)Cl)Cl
• Molecular Formula: C14H10Cl2N6O
• Molecular Weight: 349.2 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the synthesis of the pyridine ring, followed by the introduction of the various functional groups. The exact synthesis pathway would depend on the specific reactions used and the order in which the groups are added.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these groups around the pyridine ring. The presence of the nitrogen in the pyridine ring and the tetrazole group could potentially allow for hydrogen bonding interactions.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present. For example, the carboxamide group could potentially undergo hydrolysis to form a carboxylic acid and an amine. The chlorine atoms could potentially be replaced in a substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carboxamide group and the potential for hydrogen bonding could influence its solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

As with any chemical compound, handling “2,3-Dichloro-N-[phenyl(2H-tetrazol-5-yl)methyl]pyridine-4-carboxamide” would require appropriate safety precautions. The specific hazards associated with this compound would depend on its physical and chemical properties.

Future Directions

Future research on this compound could involve further exploration of its synthesis, as well as investigation of its properties and potential applications. This could include testing its reactivity under different conditions, or studying its interactions with various biological targets.